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Compound of Interest

Compound Name: SOPEth-d5

Cat. No.: B15559083

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of SOPEth-d5, its application in quantitative analysis, and the biological significance

of its non-deuterated counterpart, 1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine

(SOPEth). This document is intended to serve as a valuable resource for researchers utilizing

SOPEth-d5 as an internal standard in lipidomics and for those investigating the roles of specific

phosphatidylethanolamines in biological systems.

Core Properties of SOPEth-d5 and SOPEth
SOPEth-d5 is a deuterated form of 1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine, a

naturally occurring phospholipid. The "-d5" designation indicates that five hydrogen atoms on

the ethanolamine headgroup have been replaced with deuterium. This isotopic labeling makes

SOPEth-d5 an ideal internal standard for mass spectrometry-based quantification of its non-

deuterated analogue and other related phosphatidylethanolamines.
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Quantitative data for SOPEth-d5 is not readily available in the literature. The following tables

summarize the known properties of the non-deuterated form, 1-stearoyl-2-oleoyl-sn-glycero-3-

phosphoethanolamine (SOPEth), which are expected to be very similar to those of SOPEth-d5.

Table 1: General Properties of 1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine

(SOPEth)

Property Value Source

Full Chemical Name
1-stearoyl-2-oleoyl-sn-glycero-

3-phosphoethanolamine
N/A

Synonyms SOPE, 18:0/18:1 PE N/A

Appearance Crystalline solid [1]

Table 2: Physicochemical Data for 1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine

(SOPEth)

Property Value Source

Molecular Formula C₄₁H₈₀NO₈P [1]

Molecular Weight 746.06 g/mol [1]

Solubility Soluble in ethanol [1]

Table 3: Physicochemical Data for SOPEth-d5

Property Value Source

Molecular Formula C₄₁H₇₅D₅NO₈P N/A

Molecular Weight 751.1 g/mol N/A

Experimental Protocols
SOPEth-d5 is primarily used as an internal standard in liquid chromatography-mass

spectrometry (LC-MS) for the quantitative analysis of phospholipids. Below is a detailed,
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generalized protocol for the extraction and analysis of phosphatidylethanolamines from

biological samples using a deuterated internal standard like SOPEth-d5.

Lipid Extraction from Biological Samples (Folch Method)
This protocol describes a standard method for extracting total lipids from biological matrices.

Materials:

Biological sample (e.g., cell pellet, tissue homogenate)

Chloroform

Methanol

0.9% NaCl solution

SOPEth-d5 internal standard solution (of known concentration in a suitable solvent like

ethanol)

Glass centrifuge tubes with Teflon-lined caps

Centrifuge

Nitrogen gas stream evaporator

Procedure:

Homogenization: Homogenize the biological sample in an appropriate buffer.

Internal Standard Spiking: Add a known amount of the SOPEth-d5 internal standard solution

to the homogenate. The amount should be chosen to be within the linear range of the mass

spectrometer's detector.

Solvent Addition: Add chloroform and methanol to the sample in a ratio of 2:1 (v/v) to the

aqueous sample, resulting in a final single-phase mixture of chloroform:methanol:water of

approximately 2:1:0.8.
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Vortexing and Incubation: Vortex the mixture vigorously for 1-2 minutes and then incubate at

room temperature for 20-30 minutes to ensure complete extraction.

Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture and vortex again.

Centrifuge at a low speed (e.g., 2000 x g) for 5-10 minutes to facilitate phase separation.

Collection of the Organic Phase: Carefully collect the lower organic phase (chloroform layer),

which contains the lipids, using a glass Pasteur pipette and transfer it to a clean tube.

Drying: Evaporate the solvent from the collected organic phase under a gentle stream of

nitrogen gas.

Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis,

such as methanol or isopropanol.

Lipid Extraction LC-MS Analysis

Biological Sample Homogenization Spike with SOPEth-d5 Add Chloroform/Methanol Vortex & Incubate Add NaCl & Centrifuge Collect Organic Phase Dry under Nitrogen Reconstitute in Injection Solvent LC Separation Mass Spectrometry Data Analysis & Quantification

Click to download full resolution via product page

Lipid extraction and analysis workflow.

Quantitative Analysis by LC-MS/MS
Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF) with an electrospray

ionization (ESI) source

Typical LC Conditions:

Column: A C18 reversed-phase column is commonly used for separating phospholipids.
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Mobile Phase A: Acetonitrile/water (e.g., 60:40) with a suitable additive like ammonium

formate or formic acid.

Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with the same additive.

Gradient: A gradient from a lower to a higher percentage of mobile phase B is used to elute

the lipids.

Flow Rate: Dependent on the column dimensions (typically 0.2-0.5 mL/min for HPLC).

Column Temperature: Maintained at a constant temperature (e.g., 40-50 °C).

Typical MS/MS Conditions:

Ionization Mode: Positive or negative ion mode can be used. Phosphatidylethanolamines are

often analyzed in positive ion mode.

Scan Type: Multiple Reaction Monitoring (MRM) is typically used for quantification.

MRM Transitions:

For SOPEth: The precursor ion will be its [M+H]⁺ adduct. The product ion will correspond

to a specific fragment, often the neutral loss of the phosphoethanolamine headgroup.

For SOPEth-d5: The precursor ion will be its [M+H]⁺ adduct (with the corresponding mass

shift due to deuterium). The product ion will also show a mass shift if the fragmentation

occurs on the deuterated portion.

Data Analysis: The peak area of the analyte (SOPEth) is normalized to the peak area of the

internal standard (SOPEth-d5). The concentration of the analyte is then determined by

comparing this ratio to a calibration curve prepared with known concentrations of the non-

deuterated standard and a fixed concentration of the internal standard.

Biological Significance of
Phosphatidylethanolamines
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Phosphatidylethanolamines (PEs) are a major class of phospholipids, typically constituting the

second most abundant phospholipid in mammalian cell membranes. They play crucial roles in

various cellular processes.

Structural Role in Membranes
PEs are key components of biological membranes, contributing to their structural integrity and

fluidity. The relatively small size of the ethanolamine headgroup can induce negative curvature

in the lipid bilayer, which is important for processes like membrane fusion and fission.

Involvement in Signaling Pathways
While not a primary signaling molecule itself, phosphatidylethanolamine serves as a precursor

for the synthesis of important signaling lipids. It can also modulate the activity of membrane-

associated proteins involved in signaling cascades.

Key Signaling Roles:

Precursor to other lipids: PE can be methylated to form phosphatidylcholine (PC), another

major membrane phospholipid.

Autophagy: PE is essential for the formation of autophagosomes, the double-membraned

vesicles that sequester cellular components for degradation during autophagy. The

conjugation of PE to Atg8-family proteins is a critical step in this process.[2]

Cell Division: PEs are involved in the final stages of cell division (cytokinesis).
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Biological roles of phosphatidylethanolamine.

Conclusion
SOPEth-d5 is an essential tool for accurate and precise quantification of 1-stearoyl-2-oleoyl-

sn-glycero-3-phosphoethanolamine and related lipids in complex biological samples.

Understanding its physicochemical properties, alongside those of its non-deuterated

counterpart, and employing robust experimental protocols are critical for obtaining reliable data

in lipidomics research. Furthermore, appreciating the diverse biological roles of

phosphatidylethanolamines provides a crucial context for interpreting the quantitative data

obtained using SOPEth-d5, ultimately advancing our understanding of lipid metabolism and its

role in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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